1-(2-(4-fluorophenyl)-2-oxoethyl)-3-(pyridin-4-ylmethyl)pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 1-[2-(4-fluorophenyl)-2-oxoethyl]-3-(pyridin-4-ylmethyl)pyrido[3,2-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C21H15FN4O3/c22-16-5-3-15(4-6-16)18(27)13-25-17-2-1-9-24-19(17)20(28)26(21(25)29)12-14-7-10-23-11-8-14/h1-11H,12-13H2
• InChI Key: IAFDIXOVCVJABI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=O)N(C(=O)N2CC(=O)C3=CC=C(C=C3)F)CC4=CC=NC=C4)N=C1
• Molecular Formula: C21H15FN4O3
• Molecular Weight: 390.4 g/mol

Description

1-(2-(4-fluorophenyl)-2-oxoethyl)-3-(pyridin-4-ylmethyl)pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C21H15FN4O3 and its molecular weight is 390.374. The purity is usually 95%.
BenchChem offers high-quality 1-(2-(4-fluorophenyl)-2-oxoethyl)-3-(pyridin-4-ylmethyl)pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(2-(4-fluorophenyl)-2-oxoethyl)-3-(pyridin-4-ylmethyl)pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

• Chemical Synthesis Techniques : Studies have focused on developing efficient synthesis methods for pyridopyrimidine derivatives, including techniques like the Domino Knoevenagel condensation–Michael addition–cyclization in water. Such methods are valuable for producing pyridopyrimidine compounds in an environmentally friendly manner, highlighting the compound's role in green chemistry applications (Ahadi, Kamranifard, Armaghan, Khavasi, & Bazgir, 2014).

• Photophysical Properties and Applications : Research into the design, synthesis, and photophysical properties of pyrimidine-phthalimide derivatives, including their use in pH-sensing applications, showcases the compound's relevance in developing novel sensors and fluorescence-based technologies (Yan, Meng, Li, Ge, & Lu, 2017).

Biological and Pharmacological Research

• Antimicrobial Activity : Pyridopyrimidine derivatives have been synthesized and evaluated for their antimicrobial activities, demonstrating potential as antibacterial and antifungal agents. This suggests that similar compounds, including the one , may hold value in developing new antimicrobial drugs (Alwan, Al Kaabi, & Hashim, 2014).

• Herbicidal Activity : The synthesis and evaluation of pyrido[2,3-d]pyrimidine-2,4-dione derivatives as protoporphyrinogen oxidase inhibitors indicate their potential use as herbicides, offering insights into the compound's applications in agricultural chemistry (Wang, Li, Wen, Ismail, Liu, Niu, Wen, Yang, & Xi, 2017).

Structural Analysis and Material Science

• Crystal Structure Analysis : The study of crystal and molecular structures of pyridopyrimidine derivatives enhances our understanding of their chemical properties and interactions, crucial for material science and the development of molecular devices (Wolska & Herold, 2002).